8-Fluoroquinoline-3-carboxylic acid

Specification

• CAS No.: 71082-53-6
• Molecular Formula: C10H6FNO2
• Molecular Weight: 191.16 g/mol
• IUPAC Name: 8-fluoroquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C10H6FNO2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5H,(H,13,14)
• Standard InChI Key: QKUIXNPZATTWNU-UHFFFAOYSA-N
• SMILES: C1=CC2=CC(=CN=C2C(=C1)F)C(=O)O
• Canonical SMILES: C1=CC2=CC(=CN=C2C(=C1)F)C(=O)O

Introduction

Chemical Identity and Structure

8-Fluoroquinoline-3-carboxylic acid (CAS: 71082-53-6) is a fluorinated quinoline derivative with a carboxylic acid functional group. The compound features a fluorine atom at position 8 and a carboxylic acid group at position 3 of the quinoline ring system.

Basic Identification Parameters

Parameter	Value
Chemical Formula	C10H6FNO2
Molecular Weight	191.16 g/mol
CAS Registry Number	71082-53-6
EINECS Number	815-526-3
MDL Number	MFCD11108738
InChI	1S/C10H6FNO2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5H,(H,13,14)
InChI Key	QKUIXNPZATTWNU-UHFFFAOYSA-N

The chemical structure consists of a quinoline core with a fluorine atom at position 8 and a carboxylic acid group at position 3, giving the compound its distinctive properties and reactivity patterns.

Alternative Nomenclature

The compound is also known by several synonyms in scientific literature:

• 3-Carboxy-8-fluoroquinoline

• 8-Fluoro-3-quinolinecarboxylic acid

• 3-Quinolinecarboxylic acid, 8-fluoro-

Physical and Chemical Properties

8-Fluoroquinoline-3-carboxylic acid possesses distinct physical and chemical characteristics that influence its behavior in various environments and applications.

Physical Properties

Property	Value	Status
Physical State	Powder	Observed
Color	Off-white	Observed
Boiling Point	352.1±27.0 °C	Predicted
Melting Point	240-250 °C	Experimental
Density	1.431±0.06 g/cm³	Predicted
pKa	3.28±0.30	Predicted

The compound exists as an off-white powder under standard conditions and requires specific storage conditions to maintain stability.

Solubility Characteristics

While specific solubility data is limited in the available literature, handling protocols suggest the compound may require polar organic solvents for dissolution. Laboratory guidance indicates preparation methods for stock solutions typically involve DMSO as an initial solvent, followed by dilution with other vehicles depending on the application.

Synthesis and Structure-Activity Relationships

The synthesis and biological activity of 8-Fluoroquinoline-3-carboxylic acid are connected to broader research on quinolone antibacterial agents, providing important insights into its potential applications.

Structure-Activity Relationships

Research indicates that 8-Fluoroquinoline-3-carboxylic acid and related compounds demonstrate structure-dependent biological activities. In studies of quinolone antibacterial agents, the position and nature of substituents significantly impact efficacy. Specifically:

• The fluorine substituent at the 8-position enhances activity against certain bacterial strains

• The relative enhancement of in vitro activities follows the order F > Cl > naphthyridine > H > benzoxazine > NH2 > NO2

• These structural variations maintain consistent trends in both in vitro and in vivo evaluations

These findings suggest that the fluorine at position 8 provides advantageous properties for potential antibacterial applications, making this compound of particular interest in pharmaceutical research.

Classification Type	Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

The compound carries the signal word "Warning" on its safety labeling.

Precautionary Measures

Safety guidance for handling 8-Fluoroquinoline-3-carboxylic acid includes the following precautionary statements:

• P261: Avoid breathing dust

• P264: Wash hands thoroughly after handling

• P271: Use only outdoors or in a well-ventilated area

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Environmental Hazard Assessment

The compound is classified as WGK 3 (highly water endangering) according to German water hazard classifications, indicating significant potential environmental concerns if released into aquatic systems.

Starting Amount	Volume for 1 mM	Volume for 5 mM	Volume for 10 mM
1 mg	5.2312 mL	1.0462 mL	0.5231 mL
5 mg	26.1561 mL	5.2312 mL	2.6156 mL
10 mg	52.3122 mL	10.4624 mL	5.2312 mL

General tips for solution preparation include:

• Select appropriate solvents based on the compound's solubility characteristics

• Store prepared solutions in separate packages to avoid product degradation from repeated freezing and thawing

• When stored at -80°C, solutions should be used within 6 months

• When stored at -20°C, solutions should be used within 1 month

• To increase solubility, heating the tube to 37°C followed by ultrasonic bath treatment may be beneficial

Inventory	Status
Australia - AIIC / Australia Non-Industrial Use	No
Canada - DSL	No
Canada - NDSL	No
China - IECSC	No
Europe - EINEC / ELINCS / NLP	No
Japan - ENCS	No
Korea - KECI	No
New Zealand - NZIoC	No
Philippines - PICCS	No
USA - TSCA	No
Taiwan - TCSI	No
Mexico - INSQ	No
Vietnam - NCI	No
Russia - FBEPH	No

This limited regulatory presence suggests the compound is primarily used in controlled research settings rather than in industrial or widespread commercial applications.